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Compound of Interest

Compound Name: 2-Amino-4,6-dichlorotriazine

Cat. No.: B014056 Get Quote

An In-depth Technical Guide to 2-Amino-4,6-dichlorotriazine

For researchers, scientists, and professionals in drug development, 2-Amino-4,6-
dichlorotriazine (CAS No. 933-20-0) is a pivotal intermediate compound.[1] Its unique

trifunctional character, derived from a stable triazine core, two highly reactive chlorine atoms,

and a versatile amino group, makes it an essential building block in the synthesis of a wide

array of complex molecules, particularly active pharmaceutical ingredients (APIs).[1][2] This

guide provides a comprehensive overview of its chemical properties, structure, and key

experimental protocols.

Chemical Structure and Reactivity
2-Amino-4,6-dichlorotriazine is a heterocyclic compound built upon a 1,3,5-triazine ring.[1] Its

structure features two chlorine atoms at the 4 and 6 positions and an amino group at the 2

position.[1][3]

The key to its synthetic utility lies in the differential reactivity of these functional groups:

Reactive Chlorine Atoms: The chlorine atoms are highly susceptible to nucleophilic aromatic

substitution (SNAr).[1][2] This allows for their displacement by a wide range of nucleophiles,

including amines, alcohols, and thiols. Reaction conditions can be carefully controlled to

achieve either selective monosubstitution or complete disubstitution, offering significant

synthetic flexibility.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b014056?utm_src=pdf-interest
https://www.benchchem.com/product/b014056?utm_src=pdf-body
https://www.benchchem.com/product/b014056?utm_src=pdf-body
https://www.benchchem.com/product/b014056?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/2-amino-46-dichlorotriazine-properties-pharmaceutical-intermediate-synthesis-ud
https://www.nbinno.com/article/pharmaceutical-intermediates/2-amino-46-dichlorotriazine-properties-pharmaceutical-intermediate-synthesis-ud
https://www.nbinno.com/article/pharmaceutical-intermediates/expert-insights-using-2-amino-46-dichlorotriazine-synthesis-ud
https://www.benchchem.com/product/b014056?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/2-amino-46-dichlorotriazine-properties-pharmaceutical-intermediate-synthesis-ud
https://www.nbinno.com/article/pharmaceutical-intermediates/2-amino-46-dichlorotriazine-properties-pharmaceutical-intermediate-synthesis-ud
https://www.guidechem.com/encyclopedia/2-amino-4-6-dichlorotriazine-dic80932.html
https://www.nbinno.com/article/pharmaceutical-intermediates/2-amino-46-dichlorotriazine-properties-pharmaceutical-intermediate-synthesis-ud
https://www.nbinno.com/article/pharmaceutical-intermediates/expert-insights-using-2-amino-46-dichlorotriazine-synthesis-ud
https://www.nbinno.com/article/pharmaceutical-intermediates/expert-insights-using-2-amino-46-dichlorotriazine-synthesis-ud
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Functional Amino Group: The amino group at the 2-position provides another site for

chemical modification.[1] It can undergo typical reactions of primary amines, such as

acylation and alkylation, enabling further molecular elaboration to refine pharmacological

properties like solubility, binding affinity, and metabolic stability.[1][2]

This combination of reactive sites allows chemists to introduce a diverse range of substituents,

making it a valuable scaffold in the construction of novel drug candidates, including anticancer,

antiviral, and anti-inflammatory agents.[1]

Chemical and Physical Properties
The physicochemical properties of 2-Amino-4,6-dichlorotriazine are summarized below. It

typically appears as a white to off-white crystalline solid or powder.[1][3]

Property Value Citations

CAS Number 933-20-0 [1][4][5][6]

Molecular Formula C₃H₂Cl₂N₄ [1][4][6][7]

Molecular Weight 164.98 g/mol [1][4][5][7]

Appearance
White to off-white crystalline

solid
[1][3]

Melting Point 235-242 °C [1][5][6]

Boiling Point
428.8 ± 28.0 °C at 760 mmHg

(Predicted)
[5][6][8]

Density 1.7 ± 0.1 g/cm³ [5][6]

Solubility

Sparingly soluble in water;

Soluble in warm methanol and

dioxane.

[3]

pKa 2.28 ± 0.10 (Predicted) [3]

LogP 0.47 [5]

Experimental Protocols
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The synthesis of 2-Amino-4,6-dichlorotriazine is primarily achieved through the controlled

reaction of Cyanuric Chloride (2,4,6-trichloro-1,3,5-triazine) with an ammonia source. The

differential reactivity of the chlorine atoms at various temperatures is key to achieving selective

substitution.[9]

Protocol: Synthesis from Cyanuric Chloride and
Ammonia
This protocol is based on the nucleophilic substitution of one chlorine atom on the cyanuric

chloride ring.

Materials and Equipment:

Cyanuric Chloride (2,4,6-trichloro-1,3,5-triazine)

Ammonia source (e.g., liquid ammonia[10] or ammonium hydroxide solution[3][8])

Anhydrous solvent (e.g., Tetrahydrofuran (THF)[10], Dichloromethane (DCM)[3][8])

Diglyme (optional, co-solvent)[10]

Reaction vessel with stirring mechanism and cooling bath

Dropping funnel

Filtration apparatus

Rotary evaporator

Purification system (e.g., flash chromatography)

Procedure:

Reaction Setup: Dissolve cyanuric chloride in an appropriate anhydrous solvent (e.g., THF or

DCM) in a reaction vessel equipped with a stirrer and cool the solution to 0°C using an ice

bath.[3][8][10]
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Nucleophile Addition: Add the ammonia source (e.g., liquid ammonia or an equimolar amount

of ammonium hydroxide solution) dropwise to the stirred solution.[3][8][10] It is crucial to

maintain a low temperature (typically between 0°C and 15°C) during the addition to prevent

over-reaction and the formation of di- or tri-substituted byproducts.[9][10]

Reaction Monitoring: Stir the mixture for a designated period (e.g., one hour) at low

temperature, then allow it to warm to room temperature while continuing to stir.[10] The

reaction progress can be monitored by techniques such as Thin Layer Chromatography

(TLC).

Work-up and Isolation: Upon completion, the resulting suspension is filtered to remove any

precipitated salts (e.g., ammonium chloride).[10] The filtrate is then concentrated under

reduced pressure.[10]

Purification: The crude product is typically purified by pouring the concentrated filtrate into ice

water to precipitate the solid product, which is then collected by filtration, washed with water,

and dried.[10] Alternatively, for higher purity, flash column chromatography can be employed

using a solvent system such as ethyl acetate/dichloromethane.[3][8] A high yield (up to 99%)

of 2-Amino-4,6-dichloro-s-triazine can be obtained.[8]

Visualizations
The following diagrams illustrate key logical and experimental workflows related to 2-Amino-
4,6-dichlorotriazine.
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Caption: Synthetic pathway of 2-Amino-4,6-dichlorotriazine.
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Synthesis & Isolation
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Caption: Experimental workflow for synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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